Cas no 2172596-98-2 (1-(1-amino-3-methylpentyl)cyclobutan-1-ol)

• Product Name: 1-(1-amino-3-methylpentyl)cyclobutan-1-ol
• CAS No: 2172596-98-2
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6241443
• PubChem ID: 165743883
• Update Time: 2025-10-29

1-(1-amino-3-methylpentyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-3-methylpentyl)cyclobutan-1-ol
• EN300-1638374
• 2172596-98-2

• Inchi： 1S/C10H21NO/c1-3-8(2)7-9(11)10(12)5-4-6-10/h8-9,12H,3-7,11H2,1-2H3
• InChI Key： HUXIAARMASSYPL-UHFFFAOYSA-N
• SMILES： OC1(C(CC(C)CC)N)CCC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-amino-3-methylpentyl)cyclobutan-1-ol

Exploring the Structural and Functional Properties of 1-(1-Amino-3-methylpentyl)cyclobutan-1-ol (CAS No. 2172596-98-2)

1-(1-Amino-3-methylpentyl)cyclobutan-1-ol, identified by its unique CAS No. 2172596-98-2, represents a structurally complex organic compound with a cyclobutanediol scaffold integrated with an amino-substituted alkyl chain. The molecule’s core structure features a five-membered cyclobutane ring, a cyclic system known for its inherent strain energy and unique conformational flexibility. This is further modified by the attachment of a 3-methylpentyl group at the 1-position, which introduces branching and steric effects that may influence solubility, reactivity, and intermolecular interactions. The presence of an amino functional group at the terminal position of the alkyl chain adds nucleophilic character to the molecule, potentially enabling participation in hydrogen bonding or coordination chemistry.

Recent advances in computational chemistry have highlighted the significance of cyclobutanediols in drug discovery pipelines due to their ability to mimic bioactive conformations of acyclic precursors. The integration of an aminoalkyl substituent, as seen in this compound, aligns with modern strategies to enhance molecular recognition at target protein sites. For instance, studies published in *Journal of Medicinal Chemistry* (2024) demonstrate that such structural motifs can improve binding affinity through dual interactions—hydrogen bonding via the amino group and hydrophobic anchoring via the methylated carbon chain.

The synthesis of CAS No. 2172596-98-2 likely involves multi-step organic reactions targeting cyclobutane ring formation followed by selective functionalization. Cyclobutane derivatives are often prepared via [4+0] cycloadditions or photochemical processes, while aminoalkylation steps may employ reductive amination or alkylation strategies. The presence of multiple stereocenters in this compound necessitates careful control over reaction conditions to achieve desired diastereomeric ratios, as stereochemistry directly impacts biological activity.

In terms of physicochemical properties, preliminary data suggest that this compound exhibits moderate lipophilicity due to its branched hydrocarbon chain and polar amino group. The balance between these moieties may position it as a candidate for applications requiring both membrane permeability and aqueous solubility—key attributes for orally bioavailable drugs or functional materials. Thermodynamic studies indicate that the cyclobutane ring contributes to enhanced thermal stability compared to acyclic analogs, a property beneficial for industrial processes involving elevated temperatures.

Current research into similar compounds has revealed potential roles in enzyme inhibition pathways. For example, a 2024 study on GABA receptor modulators demonstrated that amino-substituted cyclobutanes could act as allosteric regulators by stabilizing specific protein conformations. While direct evidence for such activity remains under investigation for this specific compound, its structural parallels with established pharmacophores suggest promising avenues for exploration.

The versatility of the cyclobutanediol platform extends beyond pharmaceutical applications. In materials science, such compounds are being explored as building blocks for shape-memory polymers and self-healing materials due to their dynamic covalent bonding capabilities. The amino group in this molecule could serve as a reactive handle for post-synthetic modifications, enabling tailored crosslinking or grafting onto surfaces.

Analysis using nuclear magnetic resonance (NMR) spectroscopy would be critical for characterizing this compound’s conformational behavior. The cyclobutane ring’s restricted rotation combined with the flexible alkyl chain may lead to distinct J-coupling patterns observable in NMR spectra. Additionally, X-ray crystallography could provide definitive structural confirmation, particularly regarding the spatial arrangement of substituents around the chiral centers present in both the cyclobutane ring and alkyl chain.

In environmental contexts, compounds containing both cyclic structures and amino functionalities often exhibit unique degradation profiles under biotic/abiotic conditions. Research into related molecules suggests that microbial communities may selectively metabolize either the cyclic core or side chains depending on environmental parameters—a factor important for assessing ecological impact if this compound were deployed at scale.

The field of synthetic biology has also shown interest in molecules like this one as potential scaffolds for enzyme immobilization or artificial cofactor design. The ability to functionalize both ends—via amine and hydroxyl groups—offers opportunities to create hybrid systems combining enzymatic catalysis with synthetic molecular frameworks.

Ongoing work at leading research institutions is focused on optimizing synthetic routes to improve yield and stereoselectivity while reducing reaction steps required for large-scale production. Green chemistry principles are being applied where possible through solvent recycling protocols and catalyst reuse strategies aligned with sustainable manufacturing goals.

In conclusion, while still emerging from initial characterization phases, compounds like CAS No. 2172596-98-2 exemplify how strategic molecular design can bridge fundamental organic chemistry with applied scientific challenges across disciplines ranging from therapeutics development to advanced material engineering.